Cas no 1805386-16-6 (3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine)

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine is a halogenated pyridine derivative with a reactive bromomethyl group, making it a versatile intermediate in organic synthesis. The presence of multiple functional groups—chloro, difluoromethyl, and nitro—enhances its utility in cross-coupling reactions, nucleophilic substitutions, and heterocyclic transformations. The bromomethyl moiety facilitates further functionalization, while the electron-withdrawing nitro and difluoromethyl groups influence reactivity and regioselectivity. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic scaffolds. Its stability under controlled conditions and well-defined reactivity profile make it a reliable building block for targeted molecular design.

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine structure

1805386-16-6 structure

Product Name:3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine

CAS No:1805386-16-6

MF:C₇H₄BrClF₂N₂O₂

MW:301.472666740417

CID:4869502

Update Time:2025-06-09

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine
- Inchi： 1S/C7H4BrClF2N2O2/c8-2-3-4(9)1-5(13(14)15)12-6(3)7(10)11/h1,7H,2H2
- InChI Key： PNAZRDHSLRNPDK-UHFFFAOYSA-N
- SMILES： BrCC1=C(C=C([N+](=O)[O-])N=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 2.9
Topological Polar Surface Area: 58.7

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050196-1g	3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine	1805386-16-6	97%	1g	$1,564.50	2022-04-01

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine Related Literature

1. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Distribution characteristics of nitrogen and the related microbial community in the surface sediments of the Songhua River†

Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683

Additional information on 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine

Recent Advances in the Study of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine (CAS: 1805386-16-6)

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine (CAS: 1805386-16-6) is a halogenated nitropyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromomethyl group facilitates efficient cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, highlighting the compound's utility in targeted cancer therapy.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of derivatives synthesized from 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that nitropyridine-based compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the difluoromethyl group was found to enhance membrane permeability, contributing to the compounds' efficacy.

The synthetic pathways for 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine have also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis method using continuous flow chemistry, which reduced reaction times and improved purity compared to traditional batch processes. This advancement is particularly significant for industrial-scale production, where efficiency and reproducibility are critical.

Despite these promising developments, challenges remain in the application of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations by modifying the core structure or developing prodrug strategies to enhance bioavailability and reduce off-target effects.

In conclusion, 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine (CAS: 1805386-16-6) represents a valuable scaffold in modern drug discovery. Its versatility in synthetic chemistry and potential therapeutic applications make it a compound of significant interest. Future studies are expected to explore its utility in other disease areas, such as inflammatory disorders and neurodegenerative diseases, further expanding its impact on the pharmaceutical industry.